Cas no 957120-49-9 (N-Ethyl 3-borono-5-chlorobenzamide)
957120-49-9 structure
Product Name:N-Ethyl 3-borono-5-chlorobenzamide
CAS No:957120-49-9
MF:C9H11BClNO3
MW:227.452541589737
MDL:MFCD09800857
CID:802785
PubChem ID:44118789
Update Time:2025-04-19
N-Ethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid
- [3-chloro-5-(ethylcarbamoyl)phenyl]boronic acid
- 3-CHLORO-5-(ETHYLCARBAMOYL)BENZENEBORONIC ACID
- Boronic acid,B-[3-chloro-5-[(ethylamino)carbonyl]phenyl]-
- N-Ethyl 3-borono-5-chlorobenzamide
- 957120-49-9
- (3-Chloro-5-(ethylcarbamoyl)phenyl)boronicacid
- SB79670
- A858858
- CS-0176022
- MFCD09800857
- 3-chloro-5-(ethylcarbamoyl)phenylboronic acid
- DTXSID10656991
- AKOS015833581
- BS-33393
- F77560
- DB-266237
-
- MDL： MFCD09800857
- Inchi： 1S/C9H11BClNO3/c1-2-12-9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,2H2,1H3,(H,12,13)
- InChI Key： RDZMWYYVLMBINL-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C=C(C=1)C(NCC)=O
Computed Properties
- Exact Mass: 227.05200
- Monoisotopic Mass: 227.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- PSA: 69.56000
- LogP: 0.16040
N-Ethyl 3-borono-5-chlorobenzamide Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
N-Ethyl 3-borono-5-chlorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121211-5g |
(3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid |
957120-49-9 | 95% | 5g |
$371.28 | 2023-08-31 | |
| TRC | E926198-100mg |
N-Ethyl 3-borono-5-chlorobenzamide |
957120-49-9 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | E926198-250mg |
N-Ethyl 3-borono-5-chlorobenzamide |
957120-49-9 | 250mg |
$167.00 | 2023-05-18 | ||
| TRC | E926198-500mg |
N-Ethyl 3-borono-5-chlorobenzamide |
957120-49-9 | 500mg |
$265.00 | 2023-05-18 | ||
| TRC | E926198-1g |
N-Ethyl 3-borono-5-chlorobenzamide |
957120-49-9 | 1g |
$362.00 | 2023-05-18 | ||
| Fluorochem | 211311-1g |
3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid |
957120-49-9 | 95% | 1g |
￡188.00 | 2022-03-01 | |
| Fluorochem | 211311-5g |
3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid |
957120-49-9 | 95% | 5g |
￡657.00 | 2022-03-01 | |
| Apollo Scientific | OR11660-1g |
3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid |
957120-49-9 | 1g |
£195.00 | 2023-09-01 | ||
| abcr | AB237223-1 g |
3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid |
957120-49-9 | 1g |
€297.00 | 2023-04-27 | ||
| abcr | AB237223-5 g |
3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid |
957120-49-9 | 5g |
€934.50 | 2023-04-27 |
N-Ethyl 3-borono-5-chlorobenzamide Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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